Cas no 303023-15-6 (2-(4-methylphenyl)-5-(4-methylphenyl)amino-1,3-oxazole-4-carbonitrile)

• Product Name: 2-(4-methylphenyl)-5-(4-methylphenyl)amino-1,3-oxazole-4-carbonitrile
• CAS No: 303023-15-6
• MF: C₁₈H₁₅N₃O
• MW: 289.331203699112
• CID: 6250917
• PubChem ID: 4373765
• Update Time: 2025-06-15

2-(4-methylphenyl)-5-(4-methylphenyl)amino-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)-5-(4-methylphenyl)amino-1,3-oxazole-4-carbonitrile
• HMS1649K05
• AKOS002338827
• 303023-15-6
• 2-(p-tolyl)-5-(p-tolylamino)oxazole-4-carbonitrile
• F0020-0660
• 5-(4-methylanilino)-2-(4-methylphenyl)-1,3-oxazole-4-carbonitrile
• 2-(4-methylphenyl)-5-[(4-methylphenyl)amino]-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C18H15N3O/c1-12-3-7-14(8-4-12)17-21-16(11-19)18(22-17)20-15-9-5-13(2)6-10-15/h3-10,20H,1-2H3
• InChI Key： FBKBKRURAQZUQK-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)N=C1C1C=CC(C)=CC=1)NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 289.121512110g/mol
• Monoisotopic Mass: 289.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 61.8Ų

Additional information on 2-(4-methylphenyl)-5-(4-methylphenyl)amino-1,3-oxazole-4-carbonitrile

Introduction to 2-(4-methylphenyl)-5-(4-methylphenyl)amino-1,3-oxazole-4-carbonitrile (CAS No. 303023-15-6)

2-(4-methylphenyl)-5-(4-methylphenyl)amino-1,3-oxazole-4-carbonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 303023-15-6, belongs to the class of heterocyclic aromatic amines, which are widely studied for their potential biological activities. The molecular structure of this compound features a central 1,3-oxazole ring, which is flanked by two 4-methylphenyl groups at the 2 and 5 positions, and an amino group at the 5 position, further substituted with a nitrile group at the 4 position. This unique arrangement of functional groups imparts distinct chemical and biological properties that make it a subject of interest for further research.

The synthesis of 2-(4-methylphenyl)-5-(4-methylphenyl)amino-1,3-oxazole-4-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the 1,3-oxazole core through condensation reactions between suitable precursors. Subsequent steps involve the introduction of the 4-methylphenyl groups and the amino-nitrile substituents, which are critical for achieving the desired molecular architecture. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of these transformations.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular modeling studies suggest that the presence of multiple aromatic rings and polar functional groups enhances its binding affinity to various biological targets. Specifically, the 1,3-oxazole ring is known to interact with enzymes and receptors involved in metabolic pathways, while the amino-nitrile group can form hydrogen bonds with nucleophilic residues in proteins. These interactions are thought to modulate the activity of key cellular processes, making this compound a promising candidate for drug development.

In vitro studies have demonstrated that 2-(4-methylphenyl)-5-(4-methylphenyl)amino-1,3-oxazole-4-carbonitrile exhibits inhibitory effects on several enzymes associated with inflammation and cancer progression. For instance, preliminary experiments have shown that it can suppress the activity of cyclooxygenase (COX), an enzyme involved in prostaglandin synthesis. Additionally, its ability to inhibit kinases such as Janus kinase (JAK) has been observed in cell-based assays. These findings align with recent research indicating that dual-targeting strategies can enhance therapeutic efficacy by simultaneously modulating multiple signaling pathways.

The pharmacokinetic profile of this compound is another area of active investigation. Studies using animal models have revealed that it exhibits moderate solubility in water and lipids, suggesting potential oral bioavailability. However, its metabolic stability remains a challenge due to rapid degradation by cytochrome P450 enzymes in vivo. To address this issue, researchers are exploring structural modifications aimed at enhancing metabolic resistance while preserving biological activity. For example, incorporating fluorine atoms into the aromatic rings has been shown to improve stability without significantly altering binding affinity.

Future directions in the study of 2-(4-methylphenyl)-5-(4-methylphenyl)amino-1,3-oxazole-4-carbonitrile include exploring its potential as an adjuvant therapy in combination with existing treatments for chronic diseases such as cancer and autoimmune disorders. The compound’s ability to modulate both enzymatic and receptor-mediated pathways makes it a versatile tool for investigating complex disease mechanisms. Furthermore, its structural similarity to known bioactive molecules suggests that it may serve as a scaffold for designing novel derivatives with improved pharmacological properties.

The development of high-throughput screening (HTS) platforms has accelerated the discovery process for compounds like 2-(4-methylphenyl)-5-(4-methylphenyl)amino-1,3-oxazole-4-carbonitrile by enabling rapid testing against large libraries of biological targets. These platforms have identified several hit compounds that exhibit similar activity profiles but with improved selectivity or potency. By integrating HTS data with computational modeling techniques, researchers can prioritize promising candidates for further validation studies.

The role of 1,3-oxazole heterocycles in medicinal chemistry cannot be overstated; they are integral components of numerous FDA-approved drugs due to their ability to interact with biological targets in diverse ways. The structural features present in 2-(4-methylphenyl)-5-(4-methylphenyl)amino-1,3-oxazole-4-carbonitrile, such as its dual aromatic substitution pattern and polar functional groups, contribute to its unique pharmacological profile. This underscores why compounds like this continue to be extensively studied for their therapeutic potential.

In conclusion,2-(4-methylphenyl)-5-(4-methylphenyl)amino-1,3-oxazole-4-carbonitrile (CAS No. 303023-15-6) represents an exciting area of research within pharmaceutical chemistry and medicinal biology. Its complex molecular architecture offers opportunities for designing novel therapeutic agents targeting various diseases associated with dysregulated enzymatic or receptor activity. As research progresses, this compound will likely play an important role in advancing our understanding of disease mechanisms and developing next-generation treatments.